Cas no 1016734-25-0 (2-FLUORO-4-(PROPAN-2-YLOXY)BENZENE-1-SULFONYL CHLORIDE)

• Product Name: 2-FLUORO-4-(PROPAN-2-YLOXY)BENZENE-1-SULFONYL CHLORIDE
• CAS No: 1016734-25-0
• MF: C₉H₁₀ClFO₃S
• MW: 252.690304279327
• MDL: MFCD09813277
• CID: 5242248
• Update Time: 2025-10-31

2-FLUORO-4-(PROPAN-2-YLOXY)BENZENE-1-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-fluoro-4-(1-methylethoxy)-
• 2-FLUORO-4-(PROPAN-2-YLOXY)BENZENE-1-SULFONYL CHLORIDE

• MDL： MFCD09813277
• Inchi： 1S/C9H10ClFO3S/c1-6(2)14-7-3-4-9(8(11)5-7)15(10,12)13/h3-6H,1-2H3
• InChI Key： KCEFRGFQYMDQMD-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(OC(C)C)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-FLUORO-4-(PROPAN-2-YLOXY)BENZENE-1-SULFONYL CHLORIDE

Introduction to 2-FLUORO-4-(PROPAN-2-YLOXY)BENZENE-1-SULFONYL CHLORIDE (CAS No. 1016734-25-0)

2-FLUORO-4-(PROPAN-2-YLOXY)BENZENE-1-SULFONYL CHLORIDE, identified by its CAS number 1016734-25-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in synthetic chemistry and medicinal applications. The presence of a fluorine atom at the 2-position and an isopropoxy group at the 4-position of the benzene ring imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structure of 2-FLUORO-4-(PROPAN-2-YLOXY)BENZENE-1-SULFONYL CHLORIDE consists of a benzene ring substituted with a sulfonyl chloride group at the 1-position, a fluorine atom at the 2-position, and an isopropoxy group at the 4-position. This arrangement confers distinct reactivity patterns that are exploited in synthetic transformations. The sulfonyl chloride moiety is highly reactive towards nucleophiles, facilitating the introduction of various functional groups into the molecule. Additionally, the fluorine atom can influence the electronic properties of adjacent functional groups, making it a useful tool in medicinal chemistry for modulating bioactivity.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles in drug candidates. The compound CAS No. 1016734-25-0 is no exception and has been explored in several research studies as a key intermediate in the synthesis of novel therapeutic agents. Its unique structural features make it particularly suitable for applications in drug discovery, where precise control over molecular architecture is crucial.

One notable application of 2-FLUORO-4-(PROPAN-2-YLOXY)BENZENE-1-SULFONYL CHLORIDE is in the synthesis of fluorinated sulfonamides, which are known for their broad spectrum of biological activity. Sulfonamides have been widely used in pharmaceuticals due to their ability to interact with biological targets such as enzymes and receptors. The introduction of fluorine into sulfonamide derivatives can enhance their potency and selectivity, making them more effective as drug candidates. Researchers have leveraged CAS No. 1016734-25-0 to develop novel sulfonamides with potential applications in treating various diseases, including infectious diseases and cancer.

Another area where 2-FLUORO-4-(PROPAN-2-YLOXY)BENZENE-1-SULFONYL CHLORIDE has shown promise is in the development of agrochemicals. Fluorinated aromatic compounds are increasingly being used in crop protection agents due to their improved efficacy and environmental compatibility. The compound’s reactivity allows for the facile introduction of additional functional groups that can enhance its biological activity against pests and pathogens. This has led to several studies exploring its use as a precursor in synthesizing novel agrochemicals with enhanced performance.

The synthetic utility of CAS No. 1016734-25-0 extends beyond pharmaceuticals and agrochemicals. It has also been employed in materials science, where fluorinated aromatic compounds are used to modify polymer properties or develop advanced materials with specific functionalities. The ability to precisely tailor molecular structure makes this compound a valuable asset in designing materials with tailored properties for industrial applications.

Recent advancements in synthetic methodologies have further expanded the applications of 2-FLUORO-4-(PROPAN-2-YLOXY)BENZENE-1-SULFONYL CHLORIDE. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled researchers to introduce complex functionalities into the molecule with high efficiency. These methods have opened up new avenues for drug discovery and material development, allowing for the creation of more sophisticated molecular architectures.

The safety profile of CAS No. 1016734-25-0 is another critical aspect that has been thoroughly evaluated in research settings. While sulfonyl chlorides can be reactive under certain conditions, proper handling protocols ensure that they remain safe to use in laboratory environments. Studies have demonstrated that when used under controlled conditions, this compound behaves predictably and can be integrated into multi-step synthetic routes without significant hazards.

In conclusion, 2-FLUORO-4-(PROPAN-2-YLOXY)BENZENE-1-SULFONYL CHLORIDE (CAS No. 1016734-25-0) is a versatile compound with broad applications across multiple industries. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, agrochemical development, and materials science. As research continues to uncover new synthetic strategies and applications, this compound is expected to play an even greater role in advancing scientific innovation.